Cas no 28453-34-1 (Hexadecanoic acid,cyclic methylene deriv.)

• Product Name: Hexadecanoic acid,cyclic methylene deriv.
• CAS No: 28453-34-1
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 265358
• PubChem ID: 152958
• Update Time: 2025-04-19

Hexadecanoic acid,cyclic methylene deriv. Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,cyclic methylene deriv.
• LMFA01030284
• C17:1n-1
• 28453-34-1
• FT-0737244
• DTXSID60951100
• CHEBI:187522
• CS-0454556
• SCHEMBL2202967
• Hexadecanoic acid, methylene- (VAN)
• heptadec-16-enoic acid
• 16-HEPTADECENOICACID
• 16-heptadecenoic acid
• MFCD00040781
• 16-heptadecenecarboxylic acid
• Methylenehexadecanoic acid
• 65119-97-3
• A834979

• Inchi： 1S/C17H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2H,1,3-16H2,(H,18,19)
• InChI Key： KMWWFKLFHOTNEH-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 268.24
• Monoisotopic Mass: 268.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.898
• Melting Point: 55-56°C
• Boiling Point: 381.4 °C at 760 mmHg
• Flash Point: 278.2 °C
• Refractive Index: 1.461
• PSA: 37.30000
• LogP: 5.71840